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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-

isopropylpyridine

Cat. No.: B13630629

Get Quote

Executive Summary
Target Molecule: 5-isopropyl-3-chloromethylpyridine hydrochloride

CAS Number (Free Base): 194151-95-6 (Generic isomer ref) / Specific isomer often custom

synthesized.

Primary Application: Building block for heterocycle-fused drug candidates and pyridine-based

agrochemicals.

Key Challenge: Installing the isopropyl group at the meta (C5) position of the pyridine ring

with high selectivity, and safely handling the vesicant final product.

Recommended Route:Bromination

Esterification

Suzuki Coupling

Reduction
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Chlorination.

Retrosynthetic Strategy
The most robust route disconnects the molecule at the chloromethyl group (convertible from an

alcohol) and the isopropyl group (installable via cross-coupling).
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Figure 1: Retrosynthetic analysis showing the disconnection to commercially available Nicotinic

Acid.[1]

Detailed Experimental Protocols
Phase 1: Precursor Assembly (Synthesis of Methyl 5-
isopropylnicotinate)
Note: If Methyl 5-bromonicotinate is commercially available, start at Step 1.2.

Step 1.1: Preparation of Methyl 5-bromonicotinate
Rational: Direct bromination of nicotinic acid is scalable. Esterification improves solubility for

the subsequent coupling step.

Bromination: React Nicotinic acid (1.0 eq) with

(1.1 eq) in

at reflux to generate 5-bromonicotinoyl chloride.

Esterification: Quench the acid chloride into anhydrous Methanol (

) at

.
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Workup: Neutralize with

, extract with Ethyl Acetate (

), and concentrate.

Yield Target: >85%[2][3][4][5][6][7][8]

Purity: >98% (GC)

Step 1.2: Suzuki-Miyaura Coupling (The Critical C-C Bond)
Rational: Using Isopropylboronic acid allows for mild installation of the alkyl group without the

rearrangement issues seen in Friedel-Crafts chemistry.

Reagents:

Methyl 5-bromonicotinate (1.0 eq)

Isopropylboronic acid (1.2 - 1.5 eq)

(0.02 eq) - Robust catalyst for aryl chlorides/bromides.

(3.0 eq) - Base choice is critical to prevent protodeboronation.

Solvent: Toluene/Water (10:1) or Dioxane/Water.[9]

Protocol:

Charge a reactor with Methyl 5-bromonicotinate, Isopropylboronic acid, and

.

Add degassed Toluene/Water mixture.

Add Pd catalyst under Nitrogen flow.

Heat to 85-90°C for 12-16 hours. Monitor by HPLC.

Workup: Cool to RT, separate phases. Wash organic layer with brine.[10] Pass through a

silica plug or charcoal filter to remove Pd residues.
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Purification: Vacuum distillation or crystallization (if solid).

Expected Yield: 75-85%

Phase 2: Functional Group Transformation
Step 2.1: Reduction to (5-isopropylpyridin-3-yl)methanol
Rational:

in Methanol is safer and more cost-effective than

for large-scale ester reductions.

Reagents:

Methyl 5-isopropylnicotinate (1.0 eq)

(2.0 - 3.0 eq)

(1.0 eq) - Optional additive to accelerate reduction.

Solvent: Methanol (

) or THF/MeOH.

Protocol:

Dissolve ester in

(10 vol). Cool to

.

Add

portion-wise (exothermic

evolution). Maintain temp

.
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Stir at RT for 4-6 hours.

Quench: Carefully add Acetone (to scavenge borohydride) followed by saturated

.

Isolation: Remove MeOH under vacuum. Extract aqueous residue with DCM (

). Dry over

and concentrate.

Product: Viscous oil or low-melting solid.

Check: NMR should show loss of methyl ester singlet (~3.9 ppm) and appearance of

doublet/singlet (~4.7 ppm).

Step 2.2: Chlorination to 5-isopropyl-3-chloromethylpyridine HCl
Rational: Isolating the product as the Hydrochloride salt prevents self-alkylation

(polymerization) and improves shelf stability.

Reagents:

(5-isopropylpyridin-3-yl)methanol (1.0 eq)

Thionyl Chloride (

) (1.5 eq)

Solvent: Toluene (preferred) or DCM.

Protocol:

Dissolve the alcohol in anhydrous Toluene (8 vol).

Cool to

.
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Add

dropwise via addition funnel. Caution:

and

gas evolution.

Allow to warm to RT, then heat to 40-50°C for 2 hours to ensure completion.

Isolation:

The hydrochloride salt often precipitates from Toluene.

Cool to

and stir for 1 hour.

Filter the solid under

(hygroscopic).

Wash with cold Toluene and Hexanes.

Drying: Vacuum oven at

with a caustic trap.

Process Data & Specifications
Stoichiometry Table

Reagent MW ( g/mol ) Equiv. Role
Critical
Parameter

(5-iPr-Py)-3-

MeOH
~151.2 1.0 Substrate

Dryness (<0.5%

water)

Thionyl Chloride 118.97 1.5
Chlorinating

Agent

Control addition

rate

Toluene 92.14 8-10 Vol Solvent Anhydrous
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Analytical Profile (Predicted)
1H NMR (DMSO-d6, HCl salt):

9.0 (s, 1H, Py-H2), 8.8 (s, 1H, Py-H6), 8.6 (s, 1H, Py-H4).

4.95 (s, 2H,

).

3.10 (sept, 1H,

).

1.25 (d, 6H,

).

Appearance: White to off-white hygroscopic crystalline solid.

Safety & Troubleshooting (E-E-A-T)
Hazard Warning: Vesicant Properties
CRITICAL: 3-chloromethylpyridines are structurally similar to nitrogen mustards. They are

potent alkylating agents.

Skin: Causes severe blistering and burns. Effects may be delayed.

Inhalation: Destructive to mucous membranes.

Controls: Handle only in a fume hood. Double glove (Nitrile + Laminate). Use a saturated

Sodium Bicarbonate solution to neutralize spills immediately.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield in Suzuki
Protodeboronation of Boronic

Acid

Switch base to

; Reduce water ratio; Ensure

temp <95°C.

Product Polymerization Free base instability

Always isolate as HCl salt. Do

not store as free base oil for

>24h.

Incomplete Chlorination Water in solvent

Dry Toluene azeotropically

before adding

.

Sticky Solid (Salt)
Excess

trapped

Triturate with dry Diethyl Ether

or Hexane; Vacuum dry

thoroughly.

Workflow Visualization
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Stage 1: Precursor Synthesis

Stage 2: Functionalization

Methyl 5-bromonicotinate
+ Isopropylboronic Acid

Suzuki Coupling
(Pd(dppf)Cl2, K3PO4, 90°C)

Isolate Methyl
5-isopropylnicotinate

Reduction
(NaBH4/MeOH)

Intermediate Alcohol
(Oil)

Chlorination
(SOCl2 / Toluene)

Filtration & Drying
(HCl Salt)

Click to download full resolution via product page

Figure 2: Process workflow from ester precursor to final hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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